Cas no 946426-94-4 (4-(bromomethyl)-5-cyclopropyl-3-(2,6-dichlorophenyl)-1,2-oxazole)

4-(bromomethyl)-5-cyclopropyl-3-(2,6-dichlorophenyl)-1,2-oxazole structure

946426-94-4 structure

Product Name:4-(bromomethyl)-5-cyclopropyl-3-(2,6-dichlorophenyl)-1,2-oxazole

CAS No:946426-94-4

MF:C₁₃H₁₀BrCl₂NO

MW:347.034600734711

CID:1984496

Update Time:2023-09-21

4-(bromomethyl)-5-cyclopropyl-3-(2,6-dichlorophenyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

- 4-(Bromomethyl)-5-cyclopropyl-3-(2,6-dichlorophenyl)-1,2-oxazole
- CTK3I4900
- 4-Brommethyl-5,7-dihydroxy-cumarin
- 2H-1-Benzopyran-2-one, 4-(bromomethyl)-5,7-dihydroxy-
- 4-bromomethyl-5-cyclopropyl-3-(2,6-dichloro-phenyl)-isoxazole
- 4-bromomethyl-5-cyclopropyl-3-(2,6-dichlorophenyl)isoxazole
- 4-bromomethyl-5,7-dihydroxy-coumarin
- AGN-PC-00L948
- dihydroxy-5,7 (bromomethyl)-4 coumarine
- 4-(BROMOMETHYL)-3-(2,6-DICHLOROPHENYL)-5-CYCLOPROPYLISOXAZOLE
- 4-(Bromomethyl)-5-cyclopropyl-3-(2,6-dichlorophenyl)isoxazole (ACI)
- 4-(bromomethyl)-5-cyclopropyl-3-(2,6-dichlorophenyl)-1,2-oxazole
- Inchi： 1S/C13H10BrCl2NO/c14-6-8-12(17-18-13(8)7-4-5-7)11-9(15)2-1-3-10(11)16/h1-3,7H,4-6H2
- InChI Key： PNZIYSWKRBYITO-UHFFFAOYSA-N
- SMILES： ClC1C(C2C(CBr)=C(C3CC3)ON=2)=C(Cl)C=CC=1

4-(bromomethyl)-5-cyclopropyl-3-(2,6-dichlorophenyl)-1,2-oxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD01629-5g	4-(bromomethyl)-5-cyclopropyl-3-(2,6-dichlorophenyl)-1,2-oxazole	946426-94-4	95%	5g	$1850	2023-09-07

4-(bromomethyl)-5-cyclopropyl-3-(2,6-dichlorophenyl)-1,2-oxazole Production Method

Production Method 1

946426-88-6

946426-94-4

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Tetrahydrofuran ; 0 °C; 6 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, 0 °C

Reference

: Preparation of azabicyclo benzothiazole derivative and application thereof

, World Intellectual Property Organization, , ,

Production Method 2

946426-89-7

946426-94-4

Reaction Conditions

1.1 Reagents: Carbon tetrabromide , Triphenylphosphine Solvents: Dichloromethane ; 0 °C; 4 h, rt

Reference

: Preparation of isoxazole based small molecule compound as PPARs and FXR multi-target agonist

, China, , ,

Production Method 3

946426-89-7

946426-94-4

Reaction Conditions

1.1 Reagents: Triphenyl phosphite , Carbon tetrabromide Solvents: Dichloromethane ; 0 °C; 4 h, rt

Reference

: Preparation of substituted bicyclic compounds as bile acid receptor agonists

, Korea, , ,

Production Method 4

946426-89-7

946426-94-4

Reaction Conditions

1.1 Reagents: Carbon tetrabromide , Triphenylphosphine Solvents: Dichloromethane ; 0 - 10 °C; 2 h, rt

Reference

: Discovery of 6-(4-{[5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl]methoxy}piperidin-1-yl)-1-methyl-1H-indole-3-carboxylic Acid: A Novel FXR Agonist for the Treatment of Dyslipidemia

Genin, Michael J.; Bueno, Ana B.; Agejas Francisco, Javier; Manninen, Peter R.; Bocchinfuso, Wayne P.; et al, Journal of Medicinal Chemistry, 2015, 58(24), 9768-9772

Production Method 5

2222234-77-5

946426-94-4

Reaction Conditions

1.1 Reagents: Carbon tetrabromide , Triphenylphosphine Solvents: Dichloromethane ; 0 °C → rt; 2 h, rt

Reference

: Preparation of alkene compounds as farnesoid X receptor modulators

, World Intellectual Property Organization, , ,

Production Method 6

946426-89-7

946426-94-4

Reaction Conditions

1.1 Reagents: Phosphorus tribromide Solvents: Methanol , Dichloromethane ; cooled; 4 h, cooled

Reference

: FXR receptor agonist and its preparation

, China, , ,

Production Method 7

946426-89-7

946426-94-4

Reaction Conditions

1.1 Reagents: Triphenylphosphine Solvents: Dichloromethane ; 10 min, rt
1.2 Reagents: Carbon tetrabromide ; rt; 2 h, 0 °C

Reference

: Discovery of novel ketoxime ether derivatives with potent FXR agonistic activity, oral effectiveness and high liver/blood ratio

Tang, Xuehang; Ning, Mengmeng; Ye, Yangliang; Gu, Yipei; Yan, Hongyi; et al, Bioorganic & Medicinal Chemistry, 2021, 43,

Production Method 8

946426-88-6

946426-94-4

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Tetrahydrofuran ; 0 °C; 6 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, cooled
1.3 Reagents: Carbon tetrabromide , Phosphine (PH3) Solvents: Dichloromethane ; rt → 0 °C; 0 °C; 4 h, rt

Reference

: Preparation of 1,2,4-oxadiazol-5(2H)-one derivatives as FXR small-molecule agonists

, China, , ,

Production Method 9

946426-88-6

946426-94-4

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Tetrahydrofuran ; 0 °C; 6 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, cooled
1.3 Reagents: Carbon tetrabromide , Triphenylphosphine Solvents: Dichloromethane ; 0 °C; 4 h, rt

Reference

: Preparation of tetrafluorophenyl azabicyclo isoxazole derivatives as FXR small molecule agonist for the preparation of drugs for the treatment of diseases related to FXR activity or expression

, China, , ,

Production Method 10

946426-88-6

946426-94-4

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Tetrahydrofuran ; 0 °C; 6 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, 0 °C
1.3 Reagents: Carbon tetrabromide , Triphenylphosphine Solvents: Dichloromethane ; 0 °C; 4 h, rt

Reference

: Preparation of heteroaryl compounds as FXR agonists

, World Intellectual Property Organization, , ,

Production Method 11

946426-89-7

946426-94-4

Reaction Conditions

1.1 Reagents: Phosphorus tribromide Solvents: Dichloromethane ; rt → -10 °C; -5 - 0 °C; 30 min, -5 - 0 °C; 0 °C → 25 °C; 2 h, 20 - 35 °C; 35 °C → 5 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 0 - 5 °C

Reference

: Preparation of isoxazolylmethoxyheterocyclylarenecarboxylates and related compounds as farnesoid X receptor (FXR) agonists for treatment of dyslipidemia.

, World Intellectual Property Organization, , ,

Production Method 12

946426-89-7

946426-94-4

Reaction Conditions

1.1 Reagents: Carbon tetrabromide , Triphenylphosphine Solvents: Dichloromethane ; rt; 1 h, rt

Reference

: Discovery of Tropifexor (LJN452), a Highly Potent Non-bile Acid FXR Agonist for the Treatment of Cholestatic Liver Diseases and Nonalcoholic Steatohepatitis (NASH)

Tully, David C. ; Rucker, Paul V.; Chianelli, Donatella; Williams, Jennifer; Vidal, Agnes; et al, Journal of Medicinal Chemistry, 2017, 60(24), 9960-9973

Production Method 13

946426-89-7

946426-94-4

Reaction Conditions

1.1 Reagents: Carbon tetrabromide , Triphenylphosphine Solvents: Dichloromethane ; 0 °C; 4 h, rt

Reference

: Preparation of isoxazole derivatives as activators of Farnesoid X receptor for treatment and prevention of diseases

, World Intellectual Property Organization, , ,

Production Method 14

946426-89-7

946426-94-4

Reaction Conditions

1.1 Reagents: Carbon tetrabromide , Triphenylphosphine Solvents: Dichloromethane ; 0 °C; 2 h, rt

Reference

: Preparation of fluorine-containing isoxazole compounds for treating FXR-mediated diseases

, China, , ,

Production Method 15

946426-89-7

946426-94-4

Reaction Conditions

1.1 Reagents: Carbon tetrabromide , Triphenylphosphine Solvents: Dichloromethane ; 0 °C → rt; 2 h, rt

Reference

: Preparation of spirocyclic compounds as farnesoid X receptor modulators

, World Intellectual Property Organization, , ,

Production Method 16

946426-89-7

946426-94-4

Reaction Conditions

1.1 Reagents: Triphenylphosphine Solvents: Dichloromethane ; 10 min, 0 °C
1.2 Reagents: Carbon tetrabromide ; 2 h, rt

Reference

: Fxr regulator, preparation method and use thereof

, China, , ,

Production Method 17

946426-89-7

946426-94-4

Reaction Conditions

1.1 Reagents: Triphenylphosphine Solvents: Dichloromethane ; 10 min, 0 °C
1.2 Reagents: Carbon tetrabromide ; 0 °C; 2 h, 0 °C

Reference

: FXR regulator for treating diseases mediated by FXR including nonalcoholic fatty liver disease and primary biliary cholangitis and its preparation method

, China, , ,